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Compound of Interest

Compound Name: Allyl phenyl sulfide

Cat. No.: B1266259

For researchers, scientists, and professionals in drug development, Allyl Phenyl Sulfide (CAS
No. 5296-64-0) is a readily accessible organosulfur compound. This guide provides a
comprehensive overview of its commercial availability, key technical data, and relevant
experimental protocols.

Commercial Suppliers

Allyl phenyl sulfide is available from a variety of chemical suppliers, ensuring a stable supply
for research and development purposes. Key vendors include:

Thermo Scientific Chemicals (Fisher Scientific): Offers the compound with a purity of 97%.[1]

[2]
» Santa Cruz Biotechnology: Provides Allyl Phenyl Sulfide for proteomics research.[3][4]

» Sigma-Aldrich (AldrichCPR): Lists the compound, noting that it is supplied for early discovery
research and that the buyer is responsible for confirming its purity.[5][6]

o Tokyo Chemical Industry (TCI): Supplies Allyl Phenyl Sulfide with a purity of greater than
98.0% as determined by gas chromatography.[7][8][9]

o Oakwood Chemical: Lists the compound with its key identifiers.[2]

o CP Lab Safety: Offers the product with a minimum purity of 97% (GC).[10][11]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1266259?utm_src=pdf-interest
https://www.benchchem.com/product/b1266259?utm_src=pdf-body
https://www.benchchem.com/product/b1266259?utm_src=pdf-body
https://www.chemdad.com/index.php?c=article&id=5980
https://www.fishersci.ca/shop/products/allyl-phenyl-sulfide-97-thermo-scientific/p-7044134
https://www.benchchem.com/product/b1266259?utm_src=pdf-body
https://www.chembk.com/en/chem/Allyl%20phenyl%20sulfide
https://www.scbt.com/p/allyl-phenyl-sulfide-5296-64-0
https://www.fishersci.com/store/msds?partNumber=AAL0477109&productDescription=ALLYL+PHENYL+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/s614246
https://www.benchchem.com/product/b1266259?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10401&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/A1442
https://www.tcichemicals.com/IN/en/p/A1442
https://www.fishersci.ca/shop/products/allyl-phenyl-sulfide-97-thermo-scientific/p-7044134
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.calpaclab.com/allyl-phenyl-sulfide-min-97-gc-100-grams/ala-a140290-100g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Robinson Brothers: A UK-based supplier.[12]

pH Scientific: A supplier based in New Zealand.[13]

Physicochemical Properties

BLD Pharm: Another commercial source for this chemical.[14]

Alfa Chemistry: Provides the compound for research use.[15]

A summary of the key quantitative data for Allyl Phenyl Sulfide is presented in the table

below. These values are compiled from various supplier and chemical database sources.

Property Value Source(s)
CAS Number £296.64.0 (21311416178 [E 1 O] (1 1][15]
[16][17]

Molecular Formula CoH10S (213141811016
Molecular Weight 150.24 g/mol 213141618101 1][16][1 7]
Colorless to almost colorless

Appearance . [L][7]8][°]
clear liquid

Purity =297% (GC) [1][2][10][11]

Boiling Point 223-225 °C [1]21131[12][15]

Melting Point -48t0-46.5 °C [11[3]

Density 1.024 g/mL at 20 °C [11[21131[12]

Refractive Index 1.572 - 1.574 (at 20 °C) [1112]131[9]

Flash Point >98 °C [1][2113][9]
Insoluble in water. Soluble in

Solubility alcohol, chloroform, ether, and [18]

carbon tetrachloride.

Safety and Handling
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Based on the available Safety Data Sheets (SDS), Allyl Phenyl Sulfide is considered
hazardous.[5] It is harmful if swallowed, in contact with skin, or if inhaled.[5][10] Appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical.[10] All work should be conducted in a well-ventilated fume hood.
[12]

Experimental Protocols

While specific protocols for the application of Allyl Phenyl Sulfide in drug development are
proprietary and context-dependent, a general laboratory-scale synthesis and purification
procedure is outlined below. This protocol is based on established chemical literature.

Synthesis of Allyl Phenyl Sulfide

Objective: To synthesize Allyl Phenyl Sulfide from Thiophenol and Allyl Bromide.

Materials:

Thiophenol

e Sodium Hydroxide (NaOH)

 Allyl Bromide

o Ethanol

o Diethyl ether

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Procedure:

e Preparation of Sodium Thiophenoxide: In a round-bottom flask, dissolve thiophenol in
ethanol. To this solution, add an equimolar amount of sodium hydroxide solution to form
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sodium thiophenoxide.

 Alkylation: To the solution of sodium thiophenoxide, add a slight molar excess (e.g., 1.1
equivalents) of allyl bromide dropwise at room temperature.

o Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of sodium bicarbonate.[14] Extract the mixture with diethyl ether.

 Purification: Wash the combined organic layers with water and then with brine. Dry the
organic layer over anhydrous magnesium sulfate or sodium sulfate.[14] Filter off the drying
agent and concentrate the organic solvent under reduced pressure using a rotary
evaporator.

o Final Purification: The crude product can be further purified by fractional distillation under
vacuum to yield pure Allyl Phenyl Sulfide.[1][12]

Synthesis and Purification Workflow

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/pdf/Allyl_Phenyl_Selenide_Application_Notes_and_Protocols_for_Allylation_Reactions.pdf
https://www.benchchem.com/pdf/Allyl_Phenyl_Selenide_Application_Notes_and_Protocols_for_Allylation_Reactions.pdf
https://www.benchchem.com/product/b1266259?utm_src=pdf-body
https://www.chemdad.com/index.php?c=article&id=5980
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3103612.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

( )

ormation of Sodium Thiophenoxide / Alkylation

Workup

Purification

Washing with Water and Brine

i
Drying over Anhydrous MgSO4
i
[Solvent Evaporatior)
i
Gractional Distillatior)
i
Gure Allyl Phenyl Sulfide]

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Allyl phenyl sulfide.
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Applications in Research and Drug Development

Organosulfur compounds, including allyl sulfides, are of significant interest in medicinal
chemistry. While specific signaling pathways for Allyl Phenyl Sulfide are not extensively
detailed in publicly available literature, related compounds have been studied for their
biological activities. For instance, diallyl sulfide has been investigated for its effects on
antioxidant enzyme expression through the activation of the ERK/p38 signaling pathway.[19]
Natural organosulfur compounds are also known to have chemopreventive effects and can
induce apoptosis in tumor cells.[20] The development of hybrid drugs that can co-deliver
hydrogen sulfide (H2S) with other therapeutic agents is an emerging area of research.[21]
Given these trends, Allyl Phenyl Sulfide serves as a valuable building block and research tool
for the development of novel therapeutic agents.

Potential Research Workflow
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Caption: A logical workflow for utilizing Allyl phenyl sulfide in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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